Cas no 2228289-07-2 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol
• CAS No: 2228289-07-2
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6023947
• PubChem ID: 165609331
• Update Time: 2025-06-10

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol
• EN300-1752305
• 2228289-07-2

• Inchi： 1S/C13H19NS/c1-2-14-8-7-12-10-11(4-3-9-15)5-6-13(12)14/h5-6,10,15H,2-4,7-9H2,1H3
• InChI Key： RYBDHLQGYUNMNY-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.2Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol

Introduction to 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol (CAS No. 2228289-07-2)

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228289-07-2, represents a unique structural motif that combines an indole scaffold with a thiol functional group. The indole ring system is well-documented for its biological significance, often serving as a core structure in various bioactive molecules, while the thiol group introduces potential reactivity and binding capabilities. The specific arrangement of these components in 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol suggests a molecule with distinct chemical and pharmacological properties that warrant in-depth exploration.

The structural features of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol make it an intriguing candidate for further investigation in drug discovery. The presence of the indole moiety, particularly in its 5-substituted form, is associated with a wide range of biological activities, including modulation of neurotransmitter systems and anti-inflammatory effects. The propane-1-thiol side chain adds another layer of complexity, potentially enabling interactions with thiol-sensitive targets or serving as a site for further derivatization to enhance pharmacological profiles. This combination of structural elements positions the compound as a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their demonstrated efficacy across multiple therapeutic areas. Studies have highlighted the potential of indole-based compounds in addressing neurological disorders, cancer, and infectious diseases. For instance, modifications of the indole ring have been explored to improve solubility, metabolic stability, and target specificity. The compound 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol aligns with this trend by incorporating both an indole core and a functional thiol group, which could synergistically enhance its biological activity.

The thiol group in 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propane-1-thiol is particularly noteworthy due to its ability to engage in redox-sensitive interactions. Thiols are known to participate in critical biological processes, including enzyme catalysis and signal transduction. This reactivity makes thiol-containing compounds valuable tools for studying redox biology and developing redox-active therapeutics. For example, compounds with thiol groups have been investigated for their potential to modulate oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The specific positioning of the thiol group in 3-(1ethyl2,3dihydroindol5yl)propanethiol could influence its redox properties and therapeutic potential.

Advances in computational chemistry have enabled more efficient screening and design of bioactive molecules like 3-(1ethyl2,3dihydroindol5yl)propanethiol. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. Such insights are crucial for optimizing drug candidates before they enter preclinical testing. By leveraging these computational methods, researchers can identify key structural features that contribute to biological activity and refine the compound’s design to improve its efficacy and selectivity.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds such as 3-(1ethyl2,3dihydroindol5yl)propanethiol. Initial research may focus on assessing its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is critical for determining appropriate dosing regimens and predicting potential side effects. Additionally, investigations into the compound’s mechanism of action will provide insights into how it exerts its biological effects. These studies often involve cell-based assays and animal models to evaluate both the compound’s potency and its selectivity against desired targets.

The integration of interdisciplinary approaches has further accelerated progress in medicinal chemistry. Collaboration between synthetic chemists, biologists, and pharmacologists allows for a holistic evaluation of compounds like 3-(1ethyl2,3dihydroindol5yl)propanethiol. Synthetic chemists can develop efficient synthetic routes to produce the compound in sufficient quantities for testing, while biologists can explore its interactions with cellular systems. Pharmacologists then translate these findings into clinical relevance by assessing potential therapeutic benefits and risks.

The future prospects for 3-(1ethyl2,3dihydroindol5yl)propanethiol are promising given its unique structural features and potential biological activities. Ongoing research may focus on identifying new derivatives that enhance its therapeutic profile or reduce off-target effects. Additionally， exploring its applications in combination therapies could provide new treatment strategies for complex diseases.

In conclusion, 3( 1ethyl 23dihydro 1Hindol 5yl) propanethiol (CAS No2228289072) represents a compelling subject of study in pharmaceutical chemistry。 Its combination of an indole scaffold and a thiol functional group offers significant opportunities for developing novel therapeutic agents。 Further research is warranted to fully elucidate its biological activities， mechanisms， and potential clinical applications。